Cas no 108408-34-0 (2-Thiophenecarboxaldehyde,4-ethynyl-3-methyl-)

• Product Name: 2-Thiophenecarboxaldehyde,4-ethynyl-3-methyl-
• CAS No: 108408-34-0
• MF: C₈H₆OS
• MW: 150.197640895844
• CID: 128011
• Update Time: 2024-01-25

2-Thiophenecarboxaldehyde,4-ethynyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,4-ethynyl-3-methyl-
• 2-Thiophenecarboxaldehyde, 4-ethynyl-3-methyl- (9CI)
• 2-Thiophenecarboxaldehyde, 4-ethynyl-3-methyl-

• Inchi： 1S/C8H6OS/c1-3-7-5-10-8(4-9)6(7)2/h1,4-5H,2H3
• InChI Key： HUYLBFPDXYCBCH-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C#C)C=1C

Computed Properties

• Exact Mass: 150.01398
• Monoisotopic Mass: 150.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• PSA: 17.07